.pv3-page {
    --pv3-ink: #10182b;
    --pv3-navy: #070d22;
    --pv3-blue: #4160f2;
    --pv3-blue-deep: #4160f2;
    --pv3-blue-soft: #eef1ff;
    --pv3-cyan-soft: #e9f7f7;
    --pv3-cyan: #176e75;
    --pv3-amber-soft: #fff5df;
    --pv3-amber: #8a5a0a;
    --pv3-paper: #ffffff;
    --pv3-canvas: #f5f7fb;
    --pv3-line: #dde3ed;
    --pv3-line-dark: #cbd4e2;
    --pv3-muted: #5c687c;
    --pv3-soft-text: #798498;
    background: var(--pv3-canvas);
    color: var(--pv3-ink);
    font-family: "DM Sans", "Segoe UI", Arial, sans-serif;
    font-size: 16px;
    line-height: 1.55;
    -webkit-font-smoothing: antialiased;
}

body:has(.pv3-page) {
    background: #f5f7fb;
}

body:has(.pv3-page) .home-corner-bottom {
    background-color: #f5f7fb;
}

/* The shared header adds a rounded transition strip to standard content pages.
   V3 owns its own hero transition, so hide that strip only when this page is present. */
body:has(.pv3-page) .sub-corner,
body:has(.pv3-page) .sub-corner-inner {
    display: none !important;
}

.pv3-page *,
.pv3-page *::before,
.pv3-page *::after {
    box-sizing: border-box;
}

.pv3-page h1,
.pv3-page h2,
.pv3-page h3,
.pv3-page p,
.pv3-page dl,
.pv3-page dd,
.pv3-page figure,
.pv3-page blockquote {
    margin-top: 0;
}

.pv3-page a {
    color: var(--pv3-blue-deep);
    text-decoration: none;
}

.pv3-page a:hover {
    color: var(--pv3-blue);
}

.pv3-page a:focus-visible,
.pv3-page button:focus-visible,
.pv3-page input:focus-visible,
.pv3-page select:focus-visible {
    outline: 3px solid rgba(65, 96, 242, 0.25);
    outline-offset: 2px;
}

.pv3-shell {
    width: min(1180px, calc(100% - 40px));
    margin: 0 auto;
}

.pv3-hero {
    position: relative;
    overflow: hidden;
    padding: 64px 0 38px;
    background:
        radial-gradient(circle at 84% 18%, rgba(89, 118, 255, 0.22), transparent 29%),
        linear-gradient(132deg, #070d22 0%, #0b1636 58%, #122357 100%);
    color: #ffffff;
}

.pv3-hero::after {
    position: absolute;
    right: -90px;
    bottom: -170px;
    width: 420px;
    height: 420px;
    border: 1px solid rgba(255, 255, 255, 0.08);
    border-radius: 50%;
    content: "";
}

.pv3-hero-grid {
    position: relative;
    z-index: 1;
    display: grid;
    grid-template-columns: minmax(0, 1fr) 390px;
    gap: 64px;
    align-items: end;
}

.pv3-eyebrow,
.pv3-section-kicker {
    margin-bottom: 10px;
    color: var(--pv3-blue);
    font-size: 12px;
    font-weight: 700;
    letter-spacing: 0.16em;
    line-height: 1.4;
    text-transform: uppercase;
}

.pv3-eyebrow {
    color: #aebcff;
}

.pv3-hero h1 {
    max-width: 760px;
    margin-bottom: 18px;
    color: #ffffff;
    font-size: clamp(36px, 5vw, 58px);
    font-weight: 650;
    letter-spacing: -0.035em;
    line-height: 1.06;
}

.pv3-hero-lead {
    max-width: 760px;
    margin-bottom: 0;
    color: #cbd3e8;
    font-size: 17px;
    line-height: 1.7;
}

.pv3-hero-stats {
    display: grid;
    grid-template-columns: repeat(3, 1fr);
    margin: 0;
    border: 1px solid rgba(255, 255, 255, 0.17);
    border-radius: 12px;
    background: rgba(255, 255, 255, 0.07);
    backdrop-filter: blur(8px);
}

.pv3-hero-stats div {
    min-width: 0;
    padding: 19px 14px 17px;
    text-align: center;
}

.pv3-hero-stats div + div {
    border-left: 1px solid rgba(255, 255, 255, 0.14);
}

.pv3-hero-stats dt {
    color: #ffffff;
    font-size: 27px;
    font-weight: 700;
    line-height: 1;
}

.pv3-hero-stats dd {
    margin: 8px 0 0;
    color: #bfc9e2;
    font-size: 11px;
    letter-spacing: 0.02em;
    line-height: 1.35;
}

.pv3-provenance-note {
    position: relative;
    z-index: 1;
    display: flex;
    gap: 10px;
    align-items: flex-start;
    max-width: 920px;
    margin: 34px 0 0;
    color: #aeb9d3;
    font-size: 13px;
}

.pv3-provenance-note span {
    display: inline-grid;
    flex: 0 0 20px;
    width: 20px;
    height: 20px;
    place-items: center;
    border: 1px solid rgba(255, 255, 255, 0.35);
    border-radius: 50%;
    color: #ffffff;
    font-size: 11px;
    font-weight: 700;
}

.pv3-section-heading,
.pv3-library-heading {
    display: flex;
    gap: 30px;
    align-items: flex-end;
    justify-content: space-between;
}

.pv3-section-heading h2,
.pv3-library-heading h2 {
    margin-bottom: 0;
    color: var(--pv3-ink);
    font-size: 29px;
    font-weight: 650;
    letter-spacing: -0.02em;
    line-height: 1.25;
}

.pv3-section-heading > p {
    max-width: 480px;
    margin-bottom: 2px;
    color: var(--pv3-muted);
    font-size: 13px;
    line-height: 1.55;
}

.pv3-library {
    padding: 52px 0 80px;
}

.pv3-filter-toggle {
    display: none;
    padding: 10px 14px;
    border: 1px solid var(--pv3-line-dark);
    border-radius: 6px;
    background: #ffffff;
    color: var(--pv3-ink);
    font-size: 14px;
    font-weight: 650;
}

.pv3-filter-toggle span {
    margin-left: 7px;
    color: var(--pv3-blue);
    font-size: 18px;
}

.pv3-library-layout {
    display: grid;
    grid-template-columns: 270px minmax(0, 1fr);
    gap: 28px;
    align-items: start;
    margin-top: 25px;
}

@media (min-width: 821px) {
    .pv3-library-layout.pv3-filters-collapsed {
        grid-template-columns: minmax(0, 1fr);
    }

    .pv3-library-layout.pv3-filters-collapsed .pv3-filter-panel {
        display: none;
    }
}

.pv3-filter-panel {
    position: sticky;
    top: 18px;
    border: 1px solid var(--pv3-line);
    border-radius: 10px;
    background: #ffffff;
    box-shadow: 0 3px 10px rgba(16, 24, 43, 0.035);
}

.pv3-filter-form {
    padding: 20px;
}

.pv3-filter-header {
    display: flex;
    gap: 12px;
    align-items: baseline;
    justify-content: space-between;
    margin-bottom: 18px;
}

.pv3-filter-header h3 {
    margin-bottom: 0;
    color: var(--pv3-ink);
    font-size: 17px;
    font-weight: 650;
}

.pv3-filter-header a {
    font-size: 12px;
    font-weight: 650;
}

.pv3-field {
    display: block;
    margin-bottom: 15px;
}

.pv3-field > span,
.pv3-choice-group legend {
    display: block;
    margin-bottom: 6px;
    color: #344057;
    font-size: 12px;
    font-weight: 650;
}

.pv3-field input,
.pv3-field select,
.pv3-sort-form select {
    width: 100%;
    height: 42px;
    padding: 0 34px 0 11px;
    border: 1px solid var(--pv3-line-dark);
    border-radius: 6px;
    background-color: #ffffff;
    color: var(--pv3-ink);
    font-family: inherit;
    font-size: 12px;
}

.pv3-field input {
    padding-right: 11px;
}

.pv3-field input::placeholder {
    color: #929bad;
}

.pv3-choice-group {
    display: grid;
    gap: 8px;
    margin: 18px 0 0;
    padding: 17px 0 0;
    border: 0;
    border-top: 1px solid #edf0f5;
}

.pv3-choice-group label,
.pv3-check-field {
    display: flex;
    gap: 8px;
    align-items: center;
    margin: 0;
    color: #435066;
    font-size: 12px;
    font-weight: 500;
}

.pv3-choice-group input,
.pv3-check-field input {
    flex: 0 0 auto;
    margin: 0;
    accent-color: var(--pv3-blue);
}

.pv3-choice-group small,
.pv3-check-field small {
    margin-left: auto;
    color: var(--pv3-soft-text);
    font-size: 10px;
}

.pv3-check-field {
    align-items: flex-start;
    margin-top: 15px;
    padding-top: 15px;
    border-top: 1px solid #edf0f5;
}

.pv3-check-field input {
    margin-top: 3px;
}

.pv3-check-field span {
    display: flex;
    width: 100%;
    gap: 8px;
    justify-content: space-between;
}

.pv3-apply-button {
    width: 100%;
    margin-top: 20px;
    padding: 11px 15px;
    border: 1px solid var(--pv3-blue);
    border-radius: 6px;
    background: var(--pv3-blue);
    color: #ffffff;
    font-family: inherit;
    font-size: 13px;
    font-weight: 700;
    transition: background 150ms ease, border-color 150ms ease;
}

.pv3-apply-button:hover {
    border-color: var(--pv3-blue-deep);
    background: var(--pv3-blue-deep);
}

.pv3-filter-method {
    margin: 15px 0 0;
    color: var(--pv3-soft-text);
    font-size: 10px;
    line-height: 1.5;
}

.pv3-results {
    min-width: 0;
}

.pv3-results-toolbar {
    display: flex;
    flex-wrap: wrap;
    gap: 18px;
    align-items: flex-start;
    justify-content: space-between;
    min-height: 60px;
    margin-bottom: 16px;
    padding: 13px 15px;
    border: 1px solid var(--pv3-line);
    border-radius: 8px;
    background: #ffffff;
}

.pv3-results-toolbar p {
    margin-bottom: 0;
    color: var(--pv3-muted);
    font-size: 13px;
}

.pv3-results-toolbar p strong {
    color: var(--pv3-ink);
}

.pv3-results-toolbar-actions {
    display: flex;
    flex: 0 0 auto;
    gap: 12px;
    align-items: center;
}

.pv3-filter-collapse {
    display: none;
    align-items: center;
    height: 34px;
    gap: 8px;
    padding: 0 11px;
    border: 1px solid var(--pv3-line-dark);
    border-radius: 6px;
    background: #ffffff;
    color: #435066;
    font-family: inherit;
    font-size: 11px;
    font-weight: 650;
    white-space: nowrap;
    transition: border-color 150ms ease, color 150ms ease, background 150ms ease;
}

.pv3-enhanced .pv3-filter-collapse {
    display: inline-flex;
}

.pv3-filter-collapse:hover,
.pv3-filter-collapse:focus-visible {
    border-color: #9eacc2;
    background: #f8faff;
    color: var(--pv3-blue-deep);
}

.pv3-filter-collapse-icon {
    display: grid;
    width: 13px;
    gap: 2px;
}

.pv3-filter-collapse-icon span {
    display: block;
    height: 1px;
    border-radius: 999px;
    background: currentColor;
    transition: width 150ms ease;
}

.pv3-filter-collapse-icon span:nth-child(2) {
    width: 9px;
}

.pv3-filter-collapse-icon span:nth-child(3) {
    width: 5px;
}

.pv3-filter-collapse.is-collapsed .pv3-filter-collapse-icon span:nth-child(2),
.pv3-filter-collapse.is-collapsed .pv3-filter-collapse-icon span:nth-child(3) {
    width: 13px;
}

.pv3-active-filters {
    display: flex;
    flex-wrap: wrap;
    gap: 6px;
    margin-top: 8px;
}

.pv3-active-filters a {
    display: inline-flex;
    gap: 6px;
    align-items: center;
    padding: 3px 8px;
    border-radius: 999px;
    background: var(--pv3-blue-soft);
    color: var(--pv3-blue-deep);
    font-size: 10px;
    font-weight: 650;
}

.pv3-sort-form {
    flex: 0 0 215px;
}

.pv3-sort-form label {
    display: grid;
    grid-template-columns: auto 1fr;
    gap: 7px;
    align-items: center;
    margin: 0;
}

.pv3-sort-form label > span {
    color: var(--pv3-soft-text);
    font-size: 11px;
    white-space: nowrap;
}

.pv3-sort-form select {
    height: 34px;
    padding-left: 9px;
}

.pv3-record-list {
    display: grid;
    grid-template-columns: minmax(0, 1fr);
    gap: 15px;
}

.pv3-record {
    min-width: 0;
    padding: 24px 25px 20px;
    border: 1px solid var(--pv3-line);
    border-radius: 10px;
    background: #ffffff;
    box-shadow: 0 2px 7px rgba(16, 24, 43, 0.035);
    transition: border-color 160ms ease, box-shadow 160ms ease;
}

.pv3-record:hover {
    border-color: #bdc8da;
    box-shadow: 0 9px 24px rgba(16, 24, 43, 0.07);
}

.pv3-record-topline {
    display: flex;
    flex-wrap: wrap;
    gap: 7px;
    margin-bottom: 12px;
}

.pv3-badge {
    display: inline-flex;
    align-items: center;
    min-height: 25px;
    padding: 3px 9px;
    border: 1px solid var(--pv3-line);
    border-radius: 999px;
    background: #f8f9fb;
    color: #526077;
    font-size: 10px;
    font-weight: 700;
    letter-spacing: 0.02em;
    line-height: 1.2;
}

.pv3-badge-source {
    border-color: #d6ddff;
    background: var(--pv3-blue-soft);
    color: var(--pv3-blue-deep);
}

.pv3-badge-evidence {
    border-color: #cce8e8;
    background: var(--pv3-cyan-soft);
    color: var(--pv3-cyan);
}

.pv3-record-heading-with-cover {
    display: grid;
    grid-template-columns: 88px minmax(0, 1fr);
    gap: 18px;
    align-items: start;
}

.pv3-record-heading-copy {
    min-width: 0;
}

.pv3-record-cover {
    margin: 0;
}

.pv3-record-cover-link {
    display: flex;
    width: 88px;
    height: 118px;
    align-items: center;
    justify-content: center;
    overflow: hidden;
    border: 1px solid #d9dfe9;
    border-radius: 4px;
    background: #f4f6f9;
    box-shadow: 0 4px 12px rgba(16, 24, 43, 0.1);
    transition: border-color 160ms ease, box-shadow 160ms ease, transform 160ms ease;
}

.pv3-record-cover-link:hover {
    border-color: #aebbd0;
    box-shadow: 0 7px 17px rgba(16, 24, 43, 0.15);
    transform: translateY(-1px);
}

.pv3-record-cover-placeholder .pv3-record-cover-link {
    box-shadow: none;
}

.pv3-record-cover-placeholder .pv3-record-cover-link:hover {
    border-color: #c4cdd9;
    box-shadow: 0 4px 10px rgba(16, 24, 43, 0.08);
}

.pv3-record-cover img {
    display: block;
    width: 100%;
    height: 100%;
    object-fit: contain;
}

.pv3-record-cover figcaption {
    margin-top: 7px;
    color: var(--pv3-soft-text);
    font-size: 8px;
    font-weight: 700;
    letter-spacing: 0.06em;
    line-height: 1.3;
    text-align: center;
    text-transform: uppercase;
}

.pv3-record-heading-copy > h3 {
    margin-bottom: 8px;
    font-size: 19px;
    font-weight: 600;
    line-height: 1.36;
}

.pv3-record-heading-copy > h3 a {
    color: #0c1635;
}

.pv3-record-heading-copy > h3 a:hover {
    color: var(--pv3-blue-deep);
    text-decoration: underline;
    text-decoration-thickness: 1px;
    text-underline-offset: 3px;
}

.pv3-record-meta {
    display: flex;
    flex-wrap: wrap;
    gap: 8px 16px;
    margin-bottom: 5px;
    color: #445168;
    font-size: 13px;
    font-weight: 600;
}

.pv3-record-meta span + span::before {
    margin-right: 16px;
    color: #a2abbb;
    content: "•";
}

.pv3-record-authors {
    margin-bottom: 0;
    color: var(--pv3-muted);
    font-size: 12px;
    line-height: 1.55;
}

.pv3-evidence-preview {
    margin-top: 18px;
    padding: 14px 16px 14px 17px;
    border-left: 3px solid var(--pv3-blue);
    border-radius: 0 6px 6px 0;
    background: #f8f9fd;
}

.pv3-evidence-label {
    margin-bottom: 5px;
    color: var(--pv3-blue-deep);
    font-size: 10px;
    font-weight: 700;
    letter-spacing: 0.1em;
    text-transform: uppercase;
}

.pv3-evidence-preview blockquote,
.pv3-full-evidence blockquote {
    display: block;
    margin: 0;
    padding: 0;
    border: 0;
    color: #344057;
    font-size: 13px;
    font-style: normal;
    font-weight: 400;
    line-height: 1.65;
}

.pv3-evidence-preview blockquote::before,
.pv3-full-evidence blockquote::before {
    content: none;
}

.pv3-page mark {
    padding: 1px 3px;
    border-radius: 3px;
    background: #fff0b8;
    color: #3c2a00;
}

.pv3-record-facts {
    display: grid;
    grid-template-columns: 1.25fr 1fr 0.9fr;
    gap: 12px;
    margin-top: 17px;
}

.pv3-record-facts > div {
    min-width: 0;
    padding-right: 10px;
}

.pv3-record-facts > div + div {
    padding-left: 16px;
    border-left: 1px solid #edf0f5;
}

.pv3-record-facts span,
.pv3-product-line > span {
    display: block;
    margin-bottom: 3px;
    color: var(--pv3-soft-text);
    font-size: 9px;
    font-weight: 700;
    letter-spacing: 0.08em;
    text-transform: uppercase;
}

.pv3-record-facts strong {
    display: block;
    overflow: hidden;
    color: #3f4c61;
    font-size: 11px;
    font-weight: 600;
    text-overflow: ellipsis;
    white-space: nowrap;
}

.pv3-product-line {
    margin-top: 16px;
    padding: 12px 14px;
    border: 1px solid #e2e6f7;
    border-radius: 6px;
    background: #fbfbff;
}

.pv3-product-line p {
    margin-bottom: 0;
    color: #36435a;
    font-size: 12px;
    font-weight: 600;
}

.pv3-product-line small {
    color: var(--pv3-blue-deep);
    font-size: 10px;
    font-weight: 700;
}

.pv3-separator {
    margin: 0 8px;
    color: #a3acbc;
}

.pv3-record-actions {
    display: flex;
    gap: 20px;
    align-items: center;
    margin-top: 18px;
    padding-top: 16px;
    border-top: 1px solid #edf0f5;
}

.pv3-record-actions a {
    font-size: 12px;
    font-weight: 700;
}

.pv3-detail-link {
    color: var(--pv3-blue-deep);
}

.pv3-source-link {
    color: #5d687b !important;
}

.pv3-pagination {
    display: grid;
    grid-template-columns: 1fr auto 1fr;
    gap: 20px;
    align-items: center;
    margin-top: 25px;
    padding: 15px 17px;
    border: 1px solid var(--pv3-line);
    border-radius: 8px;
    background: #ffffff;
}

.pv3-pagination > :last-child {
    justify-self: end;
}

.pv3-page-direction {
    font-size: 12px;
    font-weight: 700;
}

.pv3-page-disabled {
    color: #a7afbd;
}

.pv3-page-numbers {
    display: flex;
    gap: 4px;
    align-items: center;
}

.pv3-page-numbers a,
.pv3-page-numbers > span {
    display: grid;
    min-width: 31px;
    height: 31px;
    padding: 0 5px;
    place-items: center;
    border-radius: 5px;
    color: #546075;
    font-size: 11px;
    font-weight: 650;
}

.pv3-page-numbers a:hover {
    background: var(--pv3-blue-soft);
    color: var(--pv3-blue-deep);
}

.pv3-page-numbers .pv3-page-current {
    background: var(--pv3-blue);
    color: #ffffff;
}

.pv3-empty-state {
    padding: 70px 30px;
    border: 1px solid var(--pv3-line);
    border-radius: 10px;
    background: #ffffff;
    text-align: center;
}

.pv3-empty-state > div {
    display: grid;
    width: 48px;
    height: 48px;
    margin: 0 auto 16px;
    place-items: center;
    border-radius: 50%;
    background: var(--pv3-blue-soft);
    color: var(--pv3-blue-deep);
    font-weight: 700;
}

.pv3-empty-state h3 {
    margin-bottom: 7px;
    color: var(--pv3-ink);
    font-size: 20px;
    font-weight: 650;
}

.pv3-empty-state p {
    margin-bottom: 15px;
    color: var(--pv3-muted);
    font-size: 13px;
}

.pv3-empty-state a {
    font-size: 13px;
    font-weight: 700;
}

.pv3-detail-page {
    --pv3-soft-text: #5c687c;
    padding: 0 0 80px;
}

.pv3-breadcrumb {
    display: flex;
    flex-wrap: wrap;
    gap: 8px;
    align-items: center;
    padding: 23px 0 20px;
    color: var(--pv3-soft-text);
    font-size: 13px;
}

.pv3-breadcrumb a {
    color: #57647a;
}

.pv3-detail-article {
    border: 1px solid var(--pv3-line);
    border-radius: 12px;
    background: #ffffff;
    box-shadow: 0 5px 20px rgba(16, 24, 43, 0.045);
    overflow: hidden;
}

.pv3-detail-header {
    padding: 30px 36px 26px;
    border-bottom: 1px solid var(--pv3-line);
    background:
        radial-gradient(circle at 94% 0%, rgba(65, 96, 242, 0.08), transparent 35%),
        #ffffff;
}

.pv3-detail-header h1 {
    max-width: 1050px;
    margin-bottom: 12px;
    color: var(--pv3-ink);
    font-size: clamp(28px, 3vw, 34px);
    font-weight: 650;
    letter-spacing: -0.025em;
    line-height: 1.24;
    overflow-wrap: anywhere;
}

.pv3-detail-authors {
    max-width: 970px;
    margin-bottom: 16px;
    color: var(--pv3-muted);
    font-size: 15px;
    line-height: 1.65;
}

.pv3-publication-meta {
    display: flex;
    flex-wrap: wrap;
    gap: 12px 28px;
    margin: 0;
    padding-top: 0;
}

.pv3-publication-meta div {
    min-width: 140px;
}

.pv3-publication-meta dt,
.pv3-source-panel dt,
.pv3-detail-product dt {
    margin-bottom: 3px;
    color: var(--pv3-soft-text);
    font-size: 12px;
    font-weight: 700;
    letter-spacing: 0;
}

.pv3-publication-meta dd {
    margin: 0;
    color: #3c485d;
    font-size: 14px;
    font-weight: 600;
    overflow-wrap: anywhere;
}

.pv3-reference-label {
    color: var(--pv3-blue-deep);
    font-size: 13px;
    font-weight: 700;
}

.pv3-detail-layout {
    display: grid;
    grid-template-columns: minmax(0, 1fr) 310px;
    grid-template-areas: "main products" "main sources";
    grid-template-rows: auto 1fr;
    gap: 22px 32px;
    align-items: start;
    padding: 30px 36px 36px;
}

.pv3-detail-main {
    grid-area: main;
    min-width: 0;
}

.pv3-detail-section + .pv3-detail-section {
    margin-top: 42px;
    padding-top: 38px;
    border-top: 1px solid var(--pv3-line);
}

.pv3-detail-section h2,
.pv3-source-panel h2,
.pv3-review-note h2 {
    margin-bottom: 18px;
    color: var(--pv3-ink);
    font-size: 25px;
    font-weight: 650;
    letter-spacing: -0.02em;
    line-height: 1.3;
}

.pv3-detail-section-heading {
    display: flex;
    gap: 20px;
    align-items: flex-end;
    justify-content: space-between;
}

.pv3-evidence-count {
    flex: 0 0 auto;
    margin-bottom: 20px;
    color: var(--pv3-soft-text);
    font-size: 13px;
}

.pv3-full-evidence-list {
    display: grid;
    gap: 13px;
}

.pv3-full-evidence {
    margin-bottom: 0;
    margin-left: 0;
    margin-right: 0;
    border-top: 1px solid #d9e0eb;
}

.pv3-full-evidence figcaption {
    display: flex;
    gap: 12px;
    align-items: center;
    justify-content: space-between;
    padding: 11px 15px;
    border-bottom: 1px solid #e4e8f0;
    flex-wrap: wrap;
}

.pv3-full-evidence figcaption span {
    color: var(--pv3-soft-text);
    font-size: 13px;
    font-weight: 700;
    letter-spacing: 0;
}

.pv3-full-evidence figcaption strong {
    color: var(--pv3-cyan);
    font-size: 13px;
    font-weight: 700;
}

.pv3-evidence-capture {
    padding: 18px 0;
}

.pv3-evidence-capture-heading {
    display: flex;
    gap: 18px;
    align-items: center;
    justify-content: space-between;
    margin-bottom: 14px;
}

.pv3-evidence-capture-label {
    display: block;
    margin-bottom: 2px;
    color: var(--pv3-ink);
    font-size: 14px;
    font-weight: 700;
}

.pv3-evidence-capture-heading p,
.pv3-evidence-capture-note {
    margin: 0;
    color: var(--pv3-soft-text);
    font-size: 13px;
    line-height: 1.55;
}

.pv3-evidence-capture-heading a {
    flex: 0 0 auto;
    font-size: 13px;
    font-weight: 700;
}

.pv3-evidence-capture-frame {
    overflow: hidden;
    border: 1px solid #cfd6e2;
    border-radius: 6px;
    background: #ffffff;
}

.pv3-evidence-capture-frame a {
    display: block;
    min-height: 44px;
    padding: 12px;
}

.pv3-evidence-capture-frame img {
    display: block;
    width: auto;
    max-width: 100%;
    height: auto;
    margin: 0 auto;
    background: #ffffff;
}

.pv3-evidence-capture-note {
    margin-top: 9px;
}

.pv3-evidence-transcript {
    padding: 20px 0 12px;
}

.pv3-evidence-transcript h3 {
    margin: 0 0 9px;
    color: var(--pv3-soft-text);
    font-size: 13px;
    font-weight: 700;
    letter-spacing: 0;
}

.pv3-full-evidence blockquote {
    padding: 0;
    color: #28364e;
    font-size: 16px;
    line-height: 1.72;
    overflow-wrap: anywhere;
}

.pv3-context-disclosure {
    margin-top: 14px;
    font-size: 14px;
}

.pv3-context-disclosure summary {
    padding: 8px 0;
    color: var(--pv3-blue-deep);
    cursor: pointer;
    font-weight: 600;
}

.pv3-context-disclosure p {
    margin: 10px 0 0;
    padding: 14px;
    background: #f5f7fb;
    line-height: 1.7;
    overflow-wrap: anywhere;
}

.pv3-detail-page summary:focus-visible {
    outline: 3px solid var(--pv3-blue-deep);
    outline-offset: 3px;
}

.pv3-evidence-source-row {
    display: flex;
    flex-wrap: wrap;
    gap: 12px;
    align-items: center;
    justify-content: space-between;
    padding: 11px 15px;
    border-top: 1px solid #e9edf3;
    background: #fcfcfd;
}

.pv3-evidence-source-row a {
    margin-left: auto;
    font-size: 14px;
    font-weight: 700;
}

.pv3-location-label {
    display: inline-flex;
    align-items: center;
    min-height: 23px;
    padding: 3px 8px;
    border-radius: 999px;
    background: var(--pv3-amber-soft);
    color: var(--pv3-amber);
    font-size: 9px;
    font-weight: 700;
}

.pv3-evidence-unavailable,
.pv3-product-unresolved {
    padding: 19px 20px;
    border: 1px solid var(--pv3-line);
    border-radius: 8px;
    background: #f9fafc;
}

.pv3-evidence-unavailable h3,
.pv3-product-unresolved strong {
    display: block;
    margin-bottom: 6px;
    color: #3a465a;
    font-size: 14px;
    font-weight: 650;
}

.pv3-evidence-unavailable p,
.pv3-product-unresolved p {
    margin-bottom: 0;
    color: var(--pv3-muted);
    font-size: 12px;
}

.pv3-abstract-text {
    margin-bottom: 0;
    color: #3e4b61;
    font-size: 16px;
    line-height: 1.8;
}

.pv3-abstract-source {
    margin: -8px 0 14px;
    color: var(--pv3-soft-text);
    font-size: 13px;
    line-height: 1.5;
}

.pv3-abstract-source strong {
    color: #4e5c71;
    font-weight: 650;
}

.pv3-detail-products {
    display: grid;
    grid-template-columns: 1fr;
    gap: 13px;
}

.pv3-detail-product {
    display: flex;
    flex-direction: column;
    padding: 16px 0 0;
    border-top: 1px solid var(--pv3-line);
}

.pv3-detail-product > div > p {
    margin-bottom: 5px;
    color: var(--pv3-blue-deep);
    font-size: 9px;
    font-weight: 700;
    letter-spacing: 0.09em;
    text-transform: uppercase;
}

.pv3-detail-product h3 {
    margin-bottom: 16px;
    color: var(--pv3-ink);
    font-size: 22px;
    font-weight: 650;
    line-height: 1.35;
}

.pv3-detail-product dl {
    display: grid;
    gap: 9px;
    margin-bottom: 15px;
}

.pv3-detail-product dl div {
    display: flex;
    gap: 10px;
    justify-content: space-between;
}

.pv3-detail-product dd {
    margin: 0;
    color: #39465b;
    font-size: 14px;
    font-weight: 600;
    text-align: right;
}

.pv3-detail-product > a {
    margin-top: auto;
    padding-top: 12px;
    border-top: 1px solid #edf0f5;
    font-size: 14px;
    font-weight: 700;
}

.pv3-detail-sidebar {
    grid-area: sources;
    min-width: 0;
}

.pv3-product-panel {
    grid-area: products;
    min-width: 0;
    padding: 22px;
    border: 1px solid #ced7f8;
    border-radius: 9px;
    background: #f7f9ff;
    overflow-wrap: anywhere;
}

.pv3-product-panel h2 {
    margin: 0 0 16px;
    font-size: 19px;
    line-height: 1.4;
}

.pv3-product-panel-note,
.pv3-product-pending {
    margin: 14px 0 0;
    color: var(--pv3-muted);
    font-size: 13px;
    line-height: 1.6;
}

.pv3-product-panel .pv3-product-panel-note {
    margin-top: 14px;
}

.pv3-detail-product > .pv3-product-button {
    display: flex;
    justify-content: space-between;
    align-items: center;
    min-height: 44px;
    padding: 11px 14px;
    border: 0;
    border-radius: 6px;
    background: var(--pv3-blue-deep);
    color: #ffffff;
}

.pv3-detail-product > .pv3-product-button:hover {
    background: #2039b0;
}

.pv3-source-panel,
.pv3-review-note {
    padding: 22px;
    border: 1px solid var(--pv3-line);
    border-radius: 9px;
    background: #f9fafc;
}

.pv3-source-panel {
    position: static;
}

.pv3-source-panel h2,
.pv3-review-note h2 {
    margin-bottom: 16px;
    font-size: 19px;
}

.pv3-source-panel dl {
    display: grid;
    gap: 0;
    margin-bottom: 18px;
}

.pv3-source-panel dl > div {
    padding: 11px 0;
    border-top: 1px solid #e3e7ee;
}

.pv3-source-panel dd {
    margin: 0;
    overflow-wrap: anywhere;
    color: #354258;
    font-size: 14px;
    font-weight: 600;
}

.pv3-primary-source-button {
    display: flex;
    align-items: center;
    justify-content: space-between;
    padding: 11px 13px;
    border-radius: 6px;
    min-height: 44px;
    border: 1px solid #ced7f8;
    background: #eef1ff;
    color: var(--pv3-blue-deep);
    font-size: 14px;
    font-weight: 700;
}

.pv3-primary-source-button:hover {
    background: #e0e6ff;
}

.pv3-review-note {
    margin-top: 14px;
    background: #ffffff;
}

.pv3-review-note p {
    margin-bottom: 0;
    color: var(--pv3-muted);
    font-size: 13px;
    line-height: 1.65;
}

.pv3-related {
    padding-top: 48px;
}

.pv3-related .pv3-section-heading > a {
    font-size: 12px;
    font-weight: 700;
}

.pv3-related-grid {
    display: grid;
    grid-template-columns: repeat(3, minmax(0, 1fr));
    gap: 14px;
    margin-top: 20px;
}

.pv3-related-grid article {
    padding: 20px;
    border: 1px solid var(--pv3-line);
    border-radius: 8px;
    background: #ffffff;
}

.pv3-related-grid article > span {
    color: var(--pv3-blue-deep);
    font-size: 9px;
    font-weight: 700;
    letter-spacing: 0.08em;
    text-transform: uppercase;
}

.pv3-related-grid h3 {
    margin: 9px 0 12px;
    font-size: 16px;
    font-weight: 650;
    line-height: 1.4;
}

.pv3-related-grid h3 a {
    color: var(--pv3-ink);
}

.pv3-related-grid h3 a:hover {
    color: var(--pv3-blue-deep);
}

.pv3-related-grid p {
    margin-bottom: 0;
    color: var(--pv3-muted);
    font-size: 11px;
}

@media (max-width: 1050px) {
    .pv3-hero-grid {
        grid-template-columns: 1fr;
        gap: 30px;
    }

    .pv3-hero-stats {
        max-width: 520px;
    }

    .pv3-detail-layout {
        grid-template-columns: minmax(0, 1fr) 280px;
        gap: 28px;
        padding-right: 34px;
        padding-left: 34px;
    }
}

@media (max-width: 820px) {
    .pv3-shell {
        width: min(100% - 28px, 720px);
    }

    .pv3-hero {
        padding: 48px 0 32px;
    }

    .pv3-library-heading {
        align-items: center;
    }

    .pv3-filter-toggle {
        display: inline-flex;
        align-items: center;
    }

    .pv3-enhanced .pv3-filter-collapse {
        display: none;
    }

    .pv3-library-layout {
        grid-template-columns: 1fr;
    }

    .pv3-filter-panel {
        position: static;
    }

    .pv3-enhanced .pv3-filter-panel {
        display: none;
    }

    .pv3-enhanced .pv3-filter-panel.pv3-filter-open {
        display: block;
    }

    .pv3-filter-form {
        display: grid;
        grid-template-columns: repeat(2, minmax(0, 1fr));
        gap: 0 16px;
    }

    .pv3-filter-header,
    .pv3-field-search,
    .pv3-choice-group,
    .pv3-check-field,
    .pv3-apply-button,
    .pv3-filter-method {
        grid-column: 1 / -1;
    }

    .pv3-detail-header {
        padding: 34px;
    }

    .pv3-detail-layout {
        grid-template-columns: 1fr;
        grid-template-areas: "products" "main" "sources";
        grid-template-rows: auto;
        padding: 34px;
    }

    .pv3-source-panel {
        position: static;
    }

    .pv3-detail-sidebar {
        display: grid;
        grid-template-columns: repeat(2, minmax(0, 1fr));
        gap: 14px;
    }

    .pv3-review-note {
        margin-top: 0;
    }
}

@media (max-width: 600px) {
    .pv3-page {
        width: 100%;
        max-width: 100%;
        overflow-x: hidden;
    }

    .pv3-shell {
        width: calc(100% - 24px);
    }

    .pv3-hero h1 {
        font-size: 35px;
    }

    .pv3-hero-lead {
        font-size: 15px;
    }

    .pv3-hero-stats {
        grid-template-columns: 1fr;
    }

    .pv3-hero-stats div {
        display: grid;
        grid-template-columns: 68px 1fr;
        gap: 12px;
        align-items: center;
        padding: 13px 16px;
        text-align: left;
    }

    .pv3-hero-stats div + div {
        border-top: 1px solid rgba(255, 255, 255, 0.14);
        border-left: 0;
    }

    .pv3-hero-stats dd {
        margin: 0;
    }

    .pv3-section-heading {
        display: block;
    }

    .pv3-section-heading > p {
        margin-top: 12px;
    }

    .pv3-filter-form {
        display: block;
    }

    .pv3-results-toolbar {
        display: block;
    }

    .pv3-results-toolbar-actions {
        display: block;
    }

    .pv3-sort-form {
        width: 100%;
        margin-top: 12px;
    }

    .pv3-record {
        padding: 20px 18px 17px;
    }

    .pv3-record-heading-copy > h3 {
        font-size: 19px;
    }

    .pv3-record-heading-with-cover {
        grid-template-columns: 68px minmax(0, 1fr);
        gap: 13px;
    }

    .pv3-record-cover-link {
        width: 68px;
        height: 91px;
    }

    .pv3-record-cover figcaption {
        font-size: 7px;
    }

    .pv3-record-facts {
        grid-template-columns: 1fr;
        gap: 9px;
    }

    .pv3-record-facts > div + div {
        padding-top: 9px;
        padding-left: 0;
        border-top: 1px solid #edf0f5;
        border-left: 0;
    }

    .pv3-record-facts strong {
        white-space: normal;
    }

    .pv3-record-actions {
        display: grid;
        gap: 11px;
    }

    .pv3-pagination {
        grid-template-columns: 1fr 1fr;
    }

    .pv3-page-numbers {
        grid-column: 1 / -1;
        grid-row: 1;
        justify-content: center;
    }

    .pv3-detail-header,
    .pv3-detail-layout {
        padding: 25px 20px;
    }

    .pv3-detail-header h1 {
        font-size: 25px;
    }

    .pv3-publication-meta {
        display: grid;
        grid-template-columns: repeat(2, minmax(0, 1fr));
        gap: 13px;
    }

    .pv3-publication-meta div {
        min-width: 0;
    }

    .pv3-publication-meta .pv3-meta-wide {
        grid-column: 1 / -1;
    }

    .pv3-detail-section-heading {
        display: block;
    }

    .pv3-evidence-count {
        display: block;
        margin-top: -10px;
    }

    .pv3-full-evidence blockquote {
        padding: 0;
    }

    .pv3-evidence-capture {
        padding: 16px 0;
    }

    .pv3-evidence-capture-heading {
        display: block;
    }

    .pv3-evidence-capture-heading a {
        display: inline-block;
        margin-top: 8px;
    }

    .pv3-evidence-capture-frame a {
        padding: 7px;
    }

    .pv3-evidence-transcript {
        padding: 16px 0;
    }

    .pv3-detail-products,
    .pv3-detail-sidebar,
    .pv3-related-grid {
        grid-template-columns: 1fr;
    }
}

@media (prefers-reduced-motion: reduce) {
    .pv3-page * {
        scroll-behavior: auto !important;
        transition: none !important;
    }
}

/* Keep product references readable and actionable in both publication views. */
.pv3-hero { padding: 38px 0 26px; }
.pv3-hero-grid { gap: 30px; align-items: center; }
.pv3-hero h1 { font-size: clamp(32px, 4vw, 48px); }
.pv3-hero-lead { font-size: 16px; line-height: 1.6; }
.pv3-page .pv3-provenance-note { margin-top: 20px; }
.pv3-library { padding: 30px 0 42px; }
.pv3-library-heading { margin-bottom: 16px; }
.pv3-library-search { margin-bottom: 22px; }
.pv3-library-search > label { display: block; margin-bottom: 8px; color: var(--pv3-muted); font-size: 14px; }
.pv3-library-search > div { display: flex; gap: 10px; }
.pv3-library-search input[type="search"] { min-width: 0; flex: 1; height: 48px; padding: 10px 14px; border: 1px solid var(--pv3-line-dark); border-radius: 7px; background: white; font: inherit; }
.pv3-library-search input[type="search"]::placeholder { color: #929baa; opacity: 1; }
.pv3-library-search button { flex-shrink: 0; min-height: 48px; padding: 10px 20px; border: 0; border-radius: 7px; background: var(--pv3-blue-deep); color: white; font: inherit; font-weight: 600; cursor: pointer; }
.pv3-record { padding: 20px; }
.pv3-record-authors { overflow: hidden; text-overflow: ellipsis; white-space: nowrap; }
.pv3-record-meta { font-weight: 600; }
.pv3-evidence-preview { margin-top: 16px; padding: 12px 15px; }
.pv3-evidence-preview blockquote { display: -webkit-box; -webkit-line-clamp: 3; -webkit-box-orient: vertical; overflow: hidden; font-size: 14px; line-height: 1.65; }
.pv3-record-context { display: flex; flex-wrap: wrap; gap: 8px 18px; margin: 12px 0; color: var(--pv3-muted); font-size: 12px; }
.pv3-record-context:empty { display: none; }
.pv3-product-table-wrap { width: 100%; min-width: 0; }
.pv3-product-table { width: 100%; margin: 0; border-collapse: collapse; table-layout: fixed; text-align: left; font-size: 13px; line-height: 1.5; }
.pv3-product-table caption { padding: 0 0 8px; color: var(--pv3-ink); font-size: 13px; font-weight: 700; text-align: left; caption-side: top; }
.pv3-product-table th, .pv3-product-table td { padding: 11px 10px; border-bottom: 1px solid var(--pv3-line); vertical-align: middle; overflow-wrap: anywhere; }
.pv3-product-table thead th { background: #f2f5fa; color: #526077; font-size: 12px; font-weight: 600; }
.pv3-product-table th:first-child { width: 43%; }
.pv3-product-table th:nth-child(2) { width: 20%; }
.pv3-product-table th:nth-child(3) { width: 16%; }
.pv3-product-table th:nth-child(4) { width: 21%; }
.pv3-product-table tbody th { color: var(--pv3-ink); font-weight: 600; }
.pv3-product-table tbody tr:hover { background: #f8faff; }
.pv3-product-table a { display: inline-block; padding: 6px 0; font-weight: 700; }
.pv3-product-pending-link { color: var(--pv3-muted); font-size: 12px; }
.pv3-record-actions { flex-wrap: wrap; margin-top: 16px; padding-top: 12px; }
.pv3-record-actions a { min-height: 32px; display: inline-flex; align-items: center; }
.pv3-detail-layout { grid-template-areas: "products products" "main sources"; grid-template-rows: auto 1fr; }
.pv3-product-panel { padding: 20px; background: #ffffff; }
.pv3-product-panel .pv3-section-kicker { display: none; }
.pv3-product-panel .pv3-product-table caption { position: absolute; width: 1px; height: 1px; overflow: hidden; clip-path: inset(50%); }
.pv3-product-help { margin: 12px 0 0; color: var(--pv3-muted); font-size: 13px; }
@media (max-width: 1050px) {
    .pv3-hero-grid { gap: 20px; }
}
@media (max-width: 820px) {
    .pv3-detail-layout { grid-template-areas: "products" "main" "sources"; }
    .pv3-library-heading h2 { font-size: 27px; }
    .pv3-hero-stats { max-width: none; }
}
@media (max-width: 600px) {
    .pv3-hero { padding: 26px 0 22px; }
    .pv3-hero h1 { font-size: 30px; line-height: 1.15; margin-bottom: 12px; }
    .pv3-hero-lead { font-size: 14px; }
    .pv3-hero-stats { grid-template-columns: repeat(3, minmax(0, 1fr)); }
    .pv3-hero-stats div { display: block; padding: 12px 5px; text-align: center; }
    .pv3-hero-stats div + div { border-top: 0; border-left: 1px solid rgba(255,255,255,.14); }
    .pv3-hero-stats dt { font-size: 24px; }
    .pv3-hero-stats dd { margin-top: 6px; font-size: 10px; }
    .pv3-provenance-note { font-size: 11px; }
    .pv3-library { padding-top: 24px; }
    .pv3-library-search > div { flex-wrap: wrap; }
    .pv3-library-search input[type="search"] { flex-basis: 100%; font-size: 16px; }
    .pv3-library-search button { width: 100%; font-size: 14px; }
    .pv3-results-toolbar-actions { min-width: 0; }
    .pv3-sort-form { flex: 1; min-width: 0; }
    .pv3-record { padding: 16px 12px; }
    .pv3-record-heading-with-cover { display: block; }
    .pv3-record-cover { display: none; }
    .pv3-record-heading-copy > h3 { font-size: 18px; }
    .pv3-product-table { font-size: 11px; }
    .pv3-product-table th, .pv3-product-table td { padding: 9px 5px; }
    .pv3-product-table thead th { font-size: 10px; }
    .pv3-product-table th:first-child { width: 36%; }
    .pv3-product-table th:nth-child(2) { width: 23%; }
    .pv3-product-table th:nth-child(3) { width: 19%; }
    .pv3-product-table th:nth-child(4) { width: 22%; }
    .pv3-product-table a { min-height: 44px; display: inline-flex; align-items: center; }
    .pv3-record-actions { display: flex; gap: 8px 18px; }
    .pv3-detail-layout { padding: 20px 12px; }
    .pv3-product-panel { padding: 14px 8px; }
}

/* Bibliographic entries stay intact; long excerpts can be expanded in place. */
.pv3-record .pv3-product-table-wrap { margin-top: 16px; }
.pv3-evidence-preview blockquote { display: block; overflow-wrap: anywhere; }
.pv3-list-excerpt { display: flex; flex-direction: column; }
.pv3-list-excerpt > summary { color: var(--pv3-blue-deep); cursor: pointer; padding: 6px 0; font-size: 13px; font-weight: 600; }
.pv3-list-excerpt:not([open]) > blockquote { display: -webkit-box; -webkit-line-clamp: 3; -webkit-box-orient: vertical; overflow: hidden; }
.pv3-list-excerpt > blockquote { margin-bottom: 0; }
.pv3-product-table-wrap { overflow-x: auto; }
@media (max-width: 600px) {
    .pv3-record-heading-with-cover { display: grid; grid-template-columns: 58px minmax(0, 1fr); gap: 12px; }
    .pv3-record-cover { display: block; }
    .pv3-record-cover-link { width: 58px; height: 78px; }
    .pv3-product-table { min-width: 500px; font-size: 13px; }
    .pv3-product-table thead th { font-size: 12px; }
    .pv3-product-table th, .pv3-product-table td { padding: 10px 8px; }
    .pv3-record-authors { white-space: normal; }
}

.pv3-evidence-preview .pv3-excerpt-collapsed-preview { display: -webkit-box; -webkit-line-clamp: 3; -webkit-box-orient: vertical; overflow: hidden; }
.pv3-evidence-preview:has(.pv3-list-excerpt[open]) .pv3-excerpt-collapsed-preview { display: none; }
.pv3-sort-note { color: #526179; font-size: 12px; line-height: 1.6; margin: 10px 0 18px; }
.pv3-record-authors { display: -webkit-box; -webkit-line-clamp: 2; -webkit-box-orient: vertical; white-space: normal; }
